![molecular formula C12H14ClN5OS B3019876 2-[5-(4-Chlorophenyl)-4-ethyl-1,2,4-triazol-3-ylthio]acetohydrazide CAS No. 537017-32-6](/img/structure/B3019876.png)
2-[5-(4-Chlorophenyl)-4-ethyl-1,2,4-triazol-3-ylthio]acetohydrazide
Overview
Description
The compound “2-[5-(4-Chlorophenyl)-4-ethyl-1,2,4-triazol-3-ylthio]acetohydrazide” is a complex organic molecule that contains a triazole ring, a common feature in many pharmaceuticals . Triazoles are nitrogenous heterocyclic compounds that can bind with a variety of enzymes and receptors, showing versatile biological activities .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its specific molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role. For example, the compound has a molecular weight of 444.89 g/mol .Scientific Research Applications
Antiviral Activity
The compound has been used in the synthesis of new derivatives that have shown certain antiviral activities . Specifically, compounds synthesized from it have shown anti-tobacco mosaic virus activity .
Antioxidant Ability
The compound has been reported to possess antioxidant ability . In fact, a derivative of the compound was tested and found to have 1.5-fold higher antioxidant ability than the control, butylated hydroxytoluene .
Synthesis of Sulfonamide Derivatives
The compound has been used as a starting point for the synthesis of sulfonamide derivatives . Sulfonamide derivatives have a wide range of biological activities and have been associated with antifungal and herbicidal properties for potential agricultural applications .
Synthesis of Hydrazone Derivatives
The compound has been used in the synthesis of hydrazone derivatives . Hydrazone derivatives are known for their antioxidative properties .
Synthesis of Schiff Base Derivatives
The compound has been used in the synthesis of Schiff base derivatives . Schiff bases are known for their antioxidative properties .
Potential Use in Medicine
Given the wide range of biological activities associated with the compound and its derivatives (antiviral, antioxidant, antifungal), there is potential for its use in medicine .
Mechanism of Action
properties
IUPAC Name |
2-[[5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClN5OS/c1-2-18-11(8-3-5-9(13)6-4-8)16-17-12(18)20-7-10(19)15-14/h3-6H,2,7,14H2,1H3,(H,15,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOWSWHZXTDMPPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NN)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.79 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide | |
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